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Compound of Interest

Compound Name: Dasatinib-d8

Cat. No.: B023192

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for Dasatinib-d8 (CAS: 1132093-70-9). Given that specific toxicological and
physicochemical data for the deuterated form are limited, this guide incorporates data from the
non-deuterated parent compound, Dasatinib (CAS: 302962-49-8), as a primary reference for
safety considerations. It is imperative to handle this compound with the care required for a
potent, physiologically active substance.

Hazard Identification and Classification

Dasatinib-d8 is classified as a hazardous substance. The Globally Harmonized System (GHS)
of Classification and Labelling of Chemicals provides a clear framework for understanding its
potential risks.

GHS Hazard Classification
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Hazard Class Category GHS Code Hazard Statement
Acute Toxicity, Oral 3 H301 Toxic if swallowed.[1]
] o Causes skin irritation.
Skin Irritation 2 H315
[1]
) Causes serious eye
Serious Eye Damage 1 H318
damage.[1]
] o Suspected of causing
Carcinogenicity 2 H351
cancer.[1]
Suspected of
Reproductive Toxicity 2 H361 damaging fertility or
the unborn child.[1]
- Causes damage to
Specific Target Organ
o organs through
Toxicity (Repeated 1 H372
prolonged or repeated
Exposure)
exposure.[1]
Hazardous to the Very toxic to aquatic
Aquatic Environment, 1 H410 life with long lasting

Chronic

effects.[1]

GHS Pictograms

The following pictograms are associated with Dasatinib-d8, visually conveying the primary

hazards:
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Pictogram

Hazard Represented

l.Skull and Crossbones

Acute Toxicity (fatal or toxic)

l#.Health Hazard

Carcinogen, Mutagen, Reproductive Toxicity,

Target Organ Toxicity

l.Corrosion

Serious Eye Damage

L. Exclamation Mark

Skin Irritant

L. Environment

Hazardous to the Aquatic Environment

Physicochemical and Toxicological Data

Quantitative data for Dasatinib-d8 is not extensively available. The following tables summarize

the known properties of Dasatinib-d8 and its parent compound, Dasatinib.

Physical and Chemical Properties

Property Dasatinib-d8 Dasatinib
CAS Number 1132093-70-9[2] 302962-49-8
Molecular Formula C22H18DsCIN7O2S[3][4] C22H26CIN702S
Molecular Weight 496.1 g/mol [3] 488.0 g/mol
Appearance Solid[5] Crystalline Solid
Melting Point Not determined ~285 °CJ[6]
) Insoluble in water; pH-
N Soluble in DMSO and N
Solubility dependent aqueous solubility.
Methanol.[3] N
[6] Low aqueous solubility.[6]
Stable under normal
conditions.[5] Store in a cool,
Stability dry, well-ventilated area.[5] Stable at room temperature.[6]

Recommended storage at
-20°C for long-term.[2]
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Toxicological Data (Dasatinib)

Note: This data is for the non-deuterated Dasatinib and should be used as an indicator of the
potential toxicity of Dasatinib-d8.

Parameter Value Species Reference
Oral LD50 50-100 mg/kg Rat [7]
Oral LD50 25-45 mg/kg Monkey [7]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical and toxicological
properties of Dasatinib-d8 are not publicly available and are typically considered proprietary
information by the manufacturers. Standard methodologies, such as those outlined by the
Organisation for Economic Co-operation and Development (OECD) for chemical testing, are
generally followed for GHS classification.

Safe Handling and Personal Protective Equipment
(PPE)

Due to its hazardous nature, strict adherence to safety protocols is mandatory when handling
Dasatinib-d8.

Engineering Controls

» Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[2][5]

e Ensure that safety showers and eyewash stations are readily accessible.[2]

Personal Protective Equipment (PPE)

A diagram illustrating the required PPE for handling Dasatinib-d8 is provided below.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b023192?utm_src=pdf-body
https://go.drugbank.com/drugs/DB01254
https://go.drugbank.com/drugs/DB01254
https://www.benchchem.com/product/b023192?utm_src=pdf-body
https://www.benchchem.com/product/b023192?utm_src=pdf-body
https://www.abmole.com/literature/dasatinib-msds.html
https://store.apolloscientific.co.uk/storage/msds/OR302638_msds.pdf
https://www.abmole.com/literature/dasatinib-msds.html
https://www.benchchem.com/product/b023192?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

; !
Personal Protective Equipment (PP}T_) l

Respiratory Protection
(N100 Respirator if engineering

Hand Protection
controls are unavailable) (Double nitife o latex gloves)

Eye Protection
(afety glasses with side shields or goggles)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling Dasatinib-d8.

Handling Practices

» Avoid all personal contact, including inhalation of dust.[5]

Do not eat, drink, or smoke in the handling area.[5]

Wash hands thoroughly after handling.[5]

Keep containers tightly sealed when not in use.[5]

Pregnant personnel should avoid exposure to crushed or broken material.[7]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures
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Exposure Route Action

Move to fresh air. If breathing is difficult, provide

Inhalation . . . .
oxygen. Seek immediate medical attention.[2]
Immediately wash the affected area with soap
Skin Contact and plenty of water for at least 15 minutes.
Remove contaminated clothing.[8]
Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing.[5]
) Do NOT induce vomiting. Rinse mouth with
Ingestion

water. Seek immediate medical attention.[5]

Accidental Release Measures

The logical workflow for responding to a spill is outlined in the diagram below.

Clean Up Spill
(Use dry methods for solids,
absorb liquids)

1 Evacuate Area 2 Don Appropriate PPE |3
& Restrict Access (See PPE Diagram)

Dispose of Waste
s haz":m ous material) Spill Response Complete

Click to download full resolution via product page
Caption: Logical workflow for responding to a Dasatinib-d8 spill.

Storage and Disposal

Proper storage and disposal are essential to maintain the integrity of the compound and ensure
safety.

Storage
o Store in a tightly closed, original container.[5]

o Keep in a cool, dry, and well-ventilated place.[2][5]
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» Store locked up, away from incompatible materials such as strong oxidizing agents.[5]

e For long-term stability, storage at -20°C is recommended.

Disposal

+ Dispose of waste material in accordance with local, regional, and national regulations.[1]
e Do not allow the product to enter the sewage system or waterways.[1]

» Empty containers should be treated as hazardous waste.

Signaling Pathway Context

Dasatinib is a potent inhibitor of the BCR-ABL and Src family tyrosine kinases.[7]
Understanding its mechanism of action is crucial for appreciating its physiological activity and
the need for cautious handling.

Dasatinib-d8

Inhibits |Inhibits
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Src Family Kinases
ke (Src, Lck, etc.)

Promotes Promotes Promotes Promotes

Downstreamn Pathways

Cell Proliferation @

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR302638_msds.pdf
https://cdn.caymanchem.com/cdn/msds/22368m.pdf
https://cdn.caymanchem.com/cdn/msds/22368m.pdf
https://go.drugbank.com/drugs/DB01254
https://www.benchchem.com/product/b023192?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Dasatinib-d8: A Technical Safety and Handling Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023192#dasatinib-d8-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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